Cas no 111079-04-0 (1H-Pyrazole,5-methyl-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,5-methyl-1-phenyl-3-(trifluoromethyl)-
• CAS No: 111079-04-0
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 129098
• PubChem ID: 2782549
• Update Time: 2025-04-18

1H-Pyrazole,5-methyl-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-methyl-1-phenyl-3-(trifluoromethyl)-
• 3-TRIFLUOROMETHYL-5-METHYL-1-(PHENYL)PYRAZOLE
• 3-TRIFLUOROMETHYL-5-METHYL-1-PHENYLPYRAZOLE
• 5-methyl-1-phenyl-3-(trifluoromethyl)pyrazole
• 3-trifluoromethyl-5-methyl-1-phenyl-1H-pyrazole
• 5-methyl-1-phenyl-3-trifluoromethyl-1H-pyrazole
• 5-methyl-1-phenyl-3-trifluoromethylpyrazole
• PC4778
• AKOS016015971
• 1-Phenyl-5-methyl-3-(trifluoromethyl)pyrazole
• 1-phenyl-3-(trifluoromethyl)-5-methylpyrazole
• 111079-04-0
• SCHEMBL4666357
• A802289
• 1-Phenyl-5(3)-methyl-3(5)-(trifluoromethyl)pyrazole
• 5-methyl-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
• MFCD00198024
• DTXSID90382145
• 1-phenyl-3-(trifiuoromethyl)-5-methylpyrazole

• Inchi： 1S/C11H9F3N2/c1-8-7-10(11(12,13)14)15-16(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： LCAPJOUZZHOYRU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 226.07200
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.19950

1H-Pyrazole,5-methyl-1-phenyl-3-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiHazard Note Irritant